(4-Fluoro-5-hydroxy-2-methylphenyl) methyl carbonate

• Molecular Formula: C9H9FO4
• Molecular Weight: 200.16 g/mol
• IUPAC Name: (4-fluoro-5-hydroxy-2-methylphenyl) methyl carbonate
• InChI: InChI=1S/C9H9FO4/c1-5-3-6(10)7(11)4-8(5)14-9(12)13-2/h3-4,11H,1-2H3
• InChI Key: IHPUFQUSNFAXHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC(=O)OC)O)F

Description

(4-Fluoro-5-hydroxy-2-methylphenyl) methyl carbonate is a useful research compound. Its molecular formula is C9H9FO4 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of sodium nitrite (1.63 g, 23 mmol) in water (19 ml) and ice (48 g) was added dropwsie to a solution of 2-fluoro-5-methoxycarbonyloxy-4-methylaniline (3.93 g, 20 mmol) in 35% sulphuric acid (48 ml) at 0° C. The reaction mixture was stirred at 0° C. for 30 minutes and a solution of copper(II)nitrate trihydrate (467 g, 1.93 mol) in water (780 ml) followed by copper(II)oxide (2.65 g, 18 mmol) were added. The solution was extracted with ethyl acetate, the organic layer was washed with brine, dried (MgSO4) and the solvent removed by evaporation. The residue was purified by column chromatography eluting with petroleum ether/ethyl acetate (8/2) to give 2-fluoro-5-methoxycarbonyloxy-4-methylphenol (2.13 g, 53%) as a yellow solid.

Synthesis routes and methods II

Procedure details

A solution of sodium nitrite (1.63 g, 23 mmol) in water (19 ml) and ice (48 g) was added dropwise to a solution of (5-amino-4-fluoro-2-methylphenyl) methyl carbonate (3.93 g, 20 mmol) in 35% sulphuric acid (48 ml) at 0° C. The mixture was stirred at 0° C. for 30 minutes and a solution of copper(II)nitrate trihydrate (467 g, 1.93 mol) in water (780 ml) followed by copper(II)oxide (2.65 g, 18 mmol) was added. The solution was extracted with ethyl acetate, the organic layer was washed with brine, dried (MgSO4) and the solvent removed by evaporation. The residue was purified by column chromatography eluting with petroleum ether/ethyl acetate (8/2) to give (4-fluoro-5-hydroxy-2-methylphenyl) methyl carbonate (2.13 g, 53%) as a yellow solid.